2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol

• Molecular Formula: C18H28FN3O
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 2-[4-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C18H28FN3O/c19-18-4-2-1-3-16(18)15-21-7-5-17(6-8-21)22-11-9-20(10-12-22)13-14-23/h1-4,17,23H,5-15H2
• InChI Key: UHBSYJMPGUTIJR-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CCN(CC2)CCO)CC3=CC=CC=C3F

Description

2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as FPEI and is a member of the piperazine family of compounds.

Mechanism of Action

The mechanism of action of 2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol is not fully understood. However, it has been suggested that this compound acts as a modulator of the GABAergic system, which is responsible for the regulation of anxiety and mood.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic and antidepressant effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a vital role in regulating mood and emotions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol in lab experiments include its high selectivity and potency. However, the limitations of using this compound include its poor solubility and stability, which can make it challenging to work with.

Future Directions

There are several future directions for the study of 2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol. One potential direction is the study of its potential use in the treatment of other psychiatric disorders, such as bipolar disorder. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in various psychiatric disorders. Its mechanism of action and biochemical effects make it an interesting target for further research. However, more research is needed to fully understand its potential side effects and limitations.

Synthesis Methods

The synthesis of 2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol involves a multi-step process. The first step involves the reaction of 2-fluorobenzyl chloride with piperidine to form 1-(2-fluorobenzyl)-4-piperidinyl chloride. This intermediate is then reacted with piperazine to form the final product, this compound.

Scientific Research Applications

2-{4-[1-(2-Fluorobenzyl)-4-piperidinyl]-1-piperazinyl}ethanol has been extensively studied for its therapeutic potential in various diseases. It has been shown to have potential in the treatment of anxiety, depression, and schizophrenia. Additionally, this compound has been studied for its potential use in the treatment of drug addiction and alcoholism.